methyl 5-methyl-2-{[(4-nitrophenyl)acetyl]amino}-3-thiophenecarboxylate

• IUPAC Name: methyl 5-methyl-2-[[2-(4-nitrophenyl)acetyl]amino]thiophene-3-carboxylate
• InChI: InChI=1S/C15H14N2O5S/c1-9-7-12(15(19)22-2)14(23-9)16-13(18)8-10-3-5-11(6-4-10)17(20)21/h3-7H,8H2,1-2H3,(H,16,18)
• InChI Key: AFXPVRCOPUWLDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(S1)NC(=O)CC2=CC=C(C=C2)[N+](=O)[O-])C(=O)OC
• Molecular Formula: C15H14N2O5S
• Molecular Weight: 334.3 g/mol

Description

Synthesis Analysis

The synthesis of the similar compound, ROY, was first disclosed in a series of patents from Eli Lilly & Co. in the 1990s, which covered the pharmaceutical active ingredient later marketed as olanzapine. In the first step, a Gewald reaction using propionaldehyde, sulfur and malononitrile formed the thiophene ring system, as 2-amino-5-methylthiophene-3-carbonitrile. The amino group was then reacted with 2-fluoro-nitrobenzene in tetrahydrofuran to provide 5-methyl-2-{[(2-nitrophenyl)amino]-3-thiophenecarbonitrile.

Molecular Structure Analysis

The molecular structure of the similar compound, ROY, is represented by the chemical formula C12H9N3O2S. It’s important to note that the molecular structure of a compound can greatly influence its physical and chemical properties.

Physical and Chemical Properties Analysis

The similar compound, ROY, has a molar mass of 259.28 g·mol −1 and a melting point of 99–102 °C. It’s worth noting that the physical and chemical properties of a compound can greatly influence its behavior and interactions with other substances.